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Compound Name: 5-Methyl-3-hexanol

Cat. No.: B1620177

For Immediate Release

This technical guide provides an in-depth overview of 5-Methyl-3-hexanol, a secondary
alcohol with applications in various chemical research and development sectors. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, analytical methodologies, and
stereoisomeric forms.

Core Chemical Identifiers and Properties

5-Methyl-3-hexanol is a chiral organic compound with the molecular formula C7H160.[1][2][3]
It exists as a racemic mixture and as individual stereocisomers. The key identifiers and
physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for 5-Methyl-3-hexanol and its Stereoisomers
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. 5-Methyl-3-hexanol (R)-5-methyl-3- (S)-5-methyl-3-
Identifier .
(Racemic) hexanol hexanol
CAS Number 623-55-2[1][4][5][6] 39003-07-1 93031-24-4[7]
Molecular Formula C7H160[1][2][3] C7H160 C7H160[7]
Molecular Weight 116.20 g/mol [1][2] 116.2013 g/mol 116.2013 g/mol [7]
RGCZULIFYUPTAR- RGCZULIFYUPTAR- RGCZULIFYUPTAR-
InChlKey

UHFFFAOYSA-N[1] ZETCQYMHSA-N SSDOTTSWSA-N[7]

Table 2: Physicochemical Properties of 5-Methyl-3-hexanol

Property Value

Boiling Point 152.00 to 153.00 °C @ 760.00 mm Hg (est.)[1]
Vapor Pressure 1.282000 mmHg @ 25.00 °C (est.)[1]

Flash Point 125.00 °F TCC (51.60 °C) (est.)[1]

Density 0.816 g/cm?3[8]

Refractive Index 1.4170[8]

Water Solubility 4725 mg/L @ 25 °C (est.)[1]

logP (Octanol/Water Partition Coefficient) 1.80340[8]

Stereoisomerism and Structural Relationships

The presence of a chiral center at the third carbon atom gives rise to two stereoisomers, (R)-
and (S)-5-methyl-3-hexanol. The relationship between these isomers is depicted below.
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Caption: Relationship between racemic 5-Methyl-3-hexanol and its enantiomers.

Experimental Protocols
General Synthesis Approach

A plausible synthetic route for secondary alcohols like 5-Methyl-3-hexanol involves the
Grignard reaction. The following diagram illustrates a conceptual workflow for its synthesis.
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Caption: Conceptual workflow for the synthesis of 5-Methyl-3-hexanol.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a key analytical technique for the identification and quantification of 5-Methyl-3-
hexanol. A general experimental protocol is outlined below.
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Instrumentation: Agilent HP 5973 GC/MS or equivalent.[9]

GC Parameters:

Column: Zebron ZB-1, 20 m x 0.18 mm i.d., 0.18 um film thickness.[9]

Carrier Gas: Helium, constant flow at 0.8 ml/min.[9]

Oven Program: 40 °C for 2 min, then ramp at 15 °C/min to 300 °C.[9]

Injection Temperature: 275 °C.[9]

Split Ratio: 1:10.[9]

MS Parameters:

e Scan Mode: Full scan.
e Solvent Delay: 2 min.[9]

The following diagram illustrates the typical workflow for GC-MS analysis.
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Caption: General workflow for the GC-MS analysis of 5-Methyl-3-hexanol.

Spectroscopic Data

A variety of spectroscopic data is available for the characterization of 5-Methyl-3-hexanol. This
includes *H NMR, 3C NMR, IR, and mass spectrometry data.[7][10] This information is crucial

for structural elucidation and purity assessment.

Biological Activity
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Currently, there is limited publicly available information regarding specific signaling pathways or
detailed biological activities of 5-Methyl-3-hexanol. It is characterized as a secondary alcohol.
[11] Further research is required to elucidate its potential roles in biological systems.

Conclusion

This technical guide provides a summary of the key chemical and physical properties of 5-
Methyl-3-hexanol, along with a general overview of its synthesis and analysis. The provided
data and workflows are intended to support researchers and scientists in their work with this
compound. As a chiral secondary alcohol, 5-Methyl-3-hexanol and its sterecisomers present
opportunities for further investigation in various fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]

. chembk.com [chembk.com]

. Page loading... [guidechem.com]

. 3-Hexanol, 5-methyl- [webbook.nist.gov]

. 3-Hexanol, 5-methyl- [webbook.nist.gov]

. 3-Hexanol, 5-methyl- [webbook.nist.gov]

. 3-Hexanol, 5-methyl- | C7H160 | CID 12186 - PubChem [pubchem.ncbi.nim.nih.gov]
. 5-METHYL-3-HEXANOL | lookchem [lookchem.com]

°
© [e0] ~ (o)) )] EaN w N -

. 5 Screening of compounds — Survey of Chemical Substances in Consumer Products, No.
105 2010. — Survey and Health Assessment of Products for Interior Car Care [www2.mst.dKk]

e 10. spectrabase.com [spectrabase.com]
e 11. 5-METHYL-3-HEXANOL | 623-55-2 [chemicalbook.com]

« To cite this document: BenchChem. [5-Methyl-3-hexanol: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8205685.htm
https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.benchchem.com/product/b1620177?utm_src=pdf-body
https://www.benchchem.com/product/b1620177?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1444471.html
https://www.chembk.com/en/chem/5-METHYL-3-HEXANOL
https://www.guidechem.com/encyclopedia/5-methyl-3-hexanol-dic151135.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623552&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hexanol_-5-methyl
https://www.lookchem.com/ProductWholeProperty_LCPL515414.htm
https://www2.mst.dk/udgiv/publications/2010/978-87-92548-93-1/html/kap06_eng.htm
https://www2.mst.dk/udgiv/publications/2010/978-87-92548-93-1/html/kap06_eng.htm
https://spectrabase.com/spectrum/GcBSQXeSlDs
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8205685.htm
https://www.benchchem.com/product/b1620177#5-methyl-3-hexanol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1620177#5-methyl-3-hexanol-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1620177#5-methyl-3-hexanol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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